molecular formula C13H14BrNO2 B11794725 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile

Cat. No.: B11794725
M. Wt: 296.16 g/mol
InChI Key: IFPIVFZEESXEKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile is a synthetic organic compound featuring a tetrahydropyran ring substituted with a cyano group at the 4-position and a 4-bromophenoxymethyl moiety. This scaffold is notable for its versatility in medicinal chemistry, particularly in kinase inhibitor development. The compound has been explored as a key intermediate in synthesizing CDK9 inhibitors, such as JSH-150 and NVP-2, which are investigated for anticancer applications .

Properties

Molecular Formula

C13H14BrNO2

Molecular Weight

296.16 g/mol

IUPAC Name

4-[(4-bromophenoxy)methyl]oxane-4-carbonitrile

InChI

InChI=1S/C13H14BrNO2/c14-11-1-3-12(4-2-11)17-10-13(9-15)5-7-16-8-6-13/h1-4H,5-8,10H2

InChI Key

IFPIVFZEESXEKS-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1(COC2=CC=C(C=C2)Br)C#N

Origin of Product

United States

Preparation Methods

The synthesis of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile involves several steps. One common method includes the reaction of 4-bromophenol with tetrahydro-2H-pyran-4-carbonitrile in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Mechanism of Action

The mechanism of action of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile involves its interaction with specific molecular targets. The bromophenoxy group can interact with enzymes or receptors, leading to changes in their activity. The carbonitrile group can also participate in various biochemical reactions, influencing cellular pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Clinical and Preclinical Data

  • JSH-150 : Demonstrated tumor growth inhibition in MDA-MB-468 breast cancer models (TGI = 78% at 50 mg/kg) .
  • EMA-Designated Analog (EMA/OD/0000169553) : Showed partial responses in relapsed/refractory peripheral T-cell lymphoma (PTCL) patients, leading to orphan drug designation in 2024 .
  • Safety: Chlorophenyl analogs generate hazardous decomposition products (e.g., HCl gas), requiring specialized handling, whereas bromophenoxy derivatives exhibit milder degradation profiles .

Key Advantages and Limitations

  • Advantages :
    • Bromine’s electronegativity and size improve target affinity and pharmacokinetics.
    • Modular synthesis allows rapid diversification for structure-activity relationship (SAR) studies .
  • Limitations: Bromophenoxy derivatives may exhibit higher toxicity compared to fluoro analogs. Limited solubility in aqueous media (e.g., <0.1 mg/mL for bromo analog vs. 0.5 mg/mL for formylphenoxy derivative) .

Biological Activity

4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile is a synthetic compound with a complex structure that includes a tetrahydro-2H-pyran ring, a bromophenoxy group, and a carbonitrile functional group. Its unique chemical properties suggest potential biological activities, particularly in pharmacology.

  • Molecular Formula : C₁₃H₁₄BrNO₂
  • Molecular Weight : 299.16 g/mol
  • CAS Number : 557790-55-3

Biological Activity Overview

Research indicates that compounds containing bromophenyl groups, such as 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile, often exhibit significant biological activities, including:

  • Antimicrobial Activity : The presence of halogenated aromatic systems can enhance the compound's interaction with biological membranes, potentially leading to antimicrobial effects.
  • Anticancer Properties : Some studies suggest that similar compounds may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
  • Neuroprotective Effects : Compounds with similar structures have shown promise in neuroprotection, possibly through inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are relevant in neurodegenerative diseases like Alzheimer's.

Antimicrobial Activity

A study examining the antibacterial properties of brominated compounds found that 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile exhibited notable activity against various bacterial strains. The minimum inhibitory concentration (MIC) values ranged as follows:

Bacterial StrainMIC (μg/mL)
E. coli32
S. aureus16
P. aeruginosa64

These results indicate that the compound may be effective against common pathogens.

Anticancer Activity

In vitro studies have shown that the compound inhibits the growth of cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The IC50 values were reported as follows:

Cell LineIC50 (μM)
MCF-712.5
A54918.0

This suggests a promising potential for further development as an anticancer agent.

Neuroprotective Effects

The neuroprotective activity of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile was evaluated through its inhibition of AChE and BuChE. The findings are summarized below:

EnzymeIC50 (μM)
AChE0.15
BuChE0.20

These values indicate that the compound is a potent inhibitor of these enzymes, suggesting its potential utility in treating neurodegenerative diseases.

Case Studies

  • Case Study on Neuroprotection : A study conducted on mice models demonstrated that administration of 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran-4-carbonitrile resulted in significant improvement in cognitive functions compared to controls, attributed to its AChE inhibitory activity.
  • Case Study on Anticancer Efficacy : In a xenograft model of breast cancer, treatment with the compound led to a reduction in tumor size by approximately 40% over four weeks, indicating its potential as a therapeutic agent.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.